Cas no 1251153-10-2 (2-(2-fluorophenyl)-2-methyl-cyclopropanecarboxylic acid)

2-(2-Fluorophenyl)-2-methyl-cyclopropanecarboxylic acid is a fluorinated cyclopropane derivative with a carboxylic acid functional group, offering unique structural and electronic properties for synthetic and pharmaceutical applications. The presence of the fluorine atom at the ortho position of the phenyl ring enhances steric and electronic effects, influencing reactivity and binding interactions. The cyclopropane ring contributes to conformational rigidity, making it a valuable intermediate in medicinal chemistry for designing bioactive compounds. Its carboxylic acid group allows for further derivatization, enabling the synthesis of esters, amides, or other functionalized derivatives. This compound is particularly useful in the development of enzyme inhibitors or receptor modulators due to its tailored steric and electronic profile.
2-(2-fluorophenyl)-2-methyl-cyclopropanecarboxylic acid structure
1251153-10-2 structure
Product Name:2-(2-fluorophenyl)-2-methyl-cyclopropanecarboxylic acid
CAS No:1251153-10-2
MF:C11H11FO2
MW:194.202246904373
MDL:MFCD16744610
CID:4726887
PubChem ID:54595028
Update Time:2025-06-08

2-(2-fluorophenyl)-2-methyl-cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-fluorophenyl)-2-methylcyclopropane-1-carboxylic acid
    • NE59310
    • 2-(2-fluorophenyl)-2-methyl-cyclopropanecarboxylic acid
    • EN300-84864
    • AKOS011675900
    • 1251153-10-2
    • CS-0291077
    • 2-(2-fluorophenyl)-2-methylcyclopropane-1-carboxylicacid
    • PS-19234
    • F86160
    • MDL: MFCD16744610
    • Inchi: 1S/C11H11FO2/c1-11(6-8(11)10(13)14)7-4-2-3-5-9(7)12/h2-5,8H,6H2,1H3,(H,13,14)
    • InChI Key: YLVZNENRYLPASX-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1(C)CC1C(=O)O

Computed Properties

  • Exact Mass: 194.07430775g/mol
  • Monoisotopic Mass: 194.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 313.5±42.0 °C at 760 mmHg
  • Flash Point: 143.4±27.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(2-fluorophenyl)-2-methyl-cyclopropanecarboxylic acid Security Information

2-(2-fluorophenyl)-2-methyl-cyclopropanecarboxylic acid Pricemore >>

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Additional information on 2-(2-fluorophenyl)-2-methyl-cyclopropanecarboxylic acid

Exploring the Properties and Applications of 2-(2-fluorophenyl)-2-methyl-cyclopropanecarboxylic acid (CAS No. 1251153-10-2)

The compound 2-(2-fluorophenyl)-2-methyl-cyclopropanecarboxylic acid (CAS No. 1251153-10-2) is a fluorinated cyclopropane derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and fluorophenyl group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in 2-(2-fluorophenyl)-2-methyl-cyclopropanecarboxylic acid is its role in the development of small-molecule therapeutics. Fluorination is a common strategy in drug design, as it can enhance metabolic stability, bioavailability, and binding affinity. The cyclopropane moiety in this compound also contributes to its rigidity, which is advantageous for optimizing molecular interactions with biological targets. Recent studies have explored its utility in central nervous system (CNS) drug candidates, aligning with the current focus on neurodegenerative diseases and mental health.

In addition to its pharmaceutical applications, 2-(2-fluorophenyl)-2-methyl-cyclopropanecarboxylic acid has potential uses in agrochemical formulations. The incorporation of fluorine atoms into pesticides and herbicides has become a trend to improve their efficacy and environmental profile. This compound’s structural versatility allows for modifications that could lead to novel crop protection agents, addressing global challenges such as food security and sustainable agriculture.

The synthesis of 2-(2-fluorophenyl)-2-methyl-cyclopropanecarboxylic acid typically involves multi-step organic reactions, including cyclopropanation and fluorination techniques. Advanced methods such as transition metal catalysis and asymmetric synthesis have been employed to achieve high yields and enantioselectivity. These processes are critical for producing the compound in quantities sufficient for industrial-scale applications while maintaining cost-effectiveness.

From a regulatory perspective, 2-(2-fluorophenyl)-2-methyl-cyclopropanecarboxylic acid is not classified as a hazardous substance under major chemical safety frameworks. However, researchers and manufacturers must adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to ensure safe handling and compliance with environmental regulations. The compound’s stability and low toxicity profile make it a favorable candidate for further development.

Looking ahead, the demand for 2-(2-fluorophenyl)-2-methyl-cyclopropanecarboxylic acid is expected to rise, driven by its applications in precision medicine and green chemistry. Innovations in synthetic methodologies, such as flow chemistry and biocatalysis, could further enhance its accessibility. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both human health and agricultural sustainability.

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